3-{[4-(2-furoyl)-1-piperazinyl]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: 3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]bicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C18H22N2O5/c21-16(13-2-1-9-25-13)19-5-7-20(8-6-19)17(22)14-11-3-4-12(10-11)15(14)18(23)24/h1-2,9,11-12,14-15H,3-8,10H2,(H,23,24)
• InChI Key: JEFKNEIGTPZOPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C(C2C(=O)O)C(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol

Description

“3-{[4-(2-furoyl)-1-piperazinyl]carbonyl}bicyclo[2.2.1]heptane-2-carboxylic acid” is a complex organic compound. It contains a bicyclo[2.2.1]heptane-2-carboxylic acid core, which is a bicyclic structure with a carboxylic acid group. This core is further modified with a 4-(2-furoyl)-1-piperazinylcarbonyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an asymmetric approach to bicyclo[2.2.1]heptane-1-carboxylates via a formal [4 + 2] cycloaddition reaction enabled by organocatalysis has been described. In another study, new derivatives, namely 3-[4-(2-furoyl)-1-piperazinyl]-N-(substituted) propanamides, were synthesized and evaluated for their antibacterial activity and toxicity to mammalian cells.

Molecular Structure Analysis

The molecular structure of “this compound” is complex due to the presence of multiple functional groups. The bicyclo[2.2.1]heptane-2-carboxylic acid core contributes to the rigidity of the molecule, while the 4-(2-furoyl)-1-piperazinylcarbonyl group introduces additional heteroatoms and potential sites for interaction.

Chemical Reactions Analysis

The chemical reactions involving “this compound” could be diverse, depending on the reaction conditions and the presence of other reactants. The carboxylic acid group is reactive and can participate in various reactions such as esterification, amidation, and reduction.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its molecular structure. The presence of a carboxylic acid group suggests that it would exhibit acidic properties. The exact properties such as melting point, boiling point, and solubility would need to be determined experimentally.